
Technical Support Center: AUY922 Solubility
and Formulation

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Auy922

CAS No.: 747412-64-2

Cat. No.: B608687

Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for handling and preparing solutions of AUY922, a potent HSP90 inhibitor. Given its

low intrinsic aqueous solubility, proper preparation techniques are critical for experimental

success.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of AUY922 in common laboratory solvents?

A: AUY922 is practically insoluble in water.[1][2][3] For research purposes, it is typically

dissolved in organic solvents to create a stock solution, which is then further diluted in aqueous

media for experiments. The solubility in common organic solvents is summarized below.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b608687#bc-rfq
https://www.benchchem.com/product/b608687/docs?utm_src=pdf-body#technical-support-center-auy922-solubility-and-formulation
https://www.benchchem.com/product/b608687/docs?utm_src=pdf-body#technical-support-center-auy922-solubility-and-formulation
https://www.benchchem.com/product/b608687/docs?utm_src=pdf-body#technical-support-center-auy922-solubility-and-formulation
https://www.selleckchem.com/products/NVP-AUY922.html
https://www.adooq.com/auy922-nvp-auy922.html
https://www.selleck.co.jp/products/NVP-AUY922.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Reported Solubility Source

DMSO >10 mM [4]

93 mg/mL (~199.76 mM) [1]

≥23.27 mg/mL [4]

86 mg/mL (warmed) [2]

Ethanol 31 mg/mL [1][3]

≥100.6 mg/mL (with ultrasonic) [4]

29 mg/mL [2]

Water Insoluble [1][2][3]

Q2: I am performing an in vitro cell culture experiment. How should I prepare my AUY922
solution?

A: For in vitro studies, the standard procedure is to first prepare a high-concentration stock

solution in 100% dimethyl sulfoxide (DMSO).[5] A concentration of 10 mM is commonly used.[5]

This stock solution should be stored at -20°C and can be serially diluted in your cell culture

medium to achieve the desired final concentration for your experiment.

Q3: My AUY922 powder is not fully dissolving in DMSO at room temperature. What can I do?

A: If you encounter difficulty dissolving AUY922, gentle warming and sonication can be

effective. To improve dissolution, you can warm the solution to 37°C for 10 minutes and/or

place it in an ultrasonic bath for a short period.[4] Always use fresh, high-quality DMSO, as

absorbed moisture can reduce the solubility of compounds.[1]

Q4: How can I improve the aqueous solubility of AUY922 for in vivo animal studies?

A: Due to its poor water solubility, direct injection of AUY922 in a simple aqueous buffer is not

feasible. Two primary strategies are used to create suitable formulations for in vivo

administration:
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Co-solvent Formulations: This is the most common approach, where a mixture of solvents

and surfactants is used to keep the drug in solution. These formulations are typically

prepared for intravenous (i.v.) or intraperitoneal (i.p.) injection.[1]

Salt Formation: Creating a salt form of the parent compound can significantly enhance

aqueous solubility. The mesylate salt of AUY922 was developed specifically to improve this

property and has a reported solubility of >20 mg/mL in water.[6] An optimized AUY922 salt

was formulated in 5% dextrose in water (D5W) for clinical trials.[5][7]

Q5: Can you provide examples of specific formulations used for intravenous (IV)

administration?

A: Yes, several formulations have been described in preclinical and clinical studies. It is crucial

to select a formulation that is well-tolerated in the animal model and appropriate for the

intended route of administration.

Components
Composition
Details

Use Case Source

Lactic Acid

AUY922 free base

formulated in 60 mM

lactic acid.

Intravenous (i.v.) [5]

Tartaric Acid / Ethanol

2.5% ethanol, 20% 50

mM tartaric acid,

77.5% (5% glucose in

water [D5W] with 1%

Tween 80).

Intravenous (i.v.) [5]

PEG / DMSO / Tween

1% DMSO + 30%

polyethylene glycol +

1% Tween 80.

In vivo [2]

AUY922 Mesylate Salt

The mesylate salt

form dissolved in 5%

dextrose in water

(D5W).

Intravenous (i.v.) [5][6][7]
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Troubleshooting Guide
Problem: My compound precipitates when I dilute the DMSO stock into my aqueous cell culture

medium.

Cause: This "crashing out" occurs when the concentration of the poorly soluble drug

becomes too high in the aqueous environment as the DMSO is diluted.

Solution:

Check Final DMSO Concentration: Ensure the final percentage of DMSO in your culture

medium is low (typically <0.5%) to minimize solvent-induced toxicity.

Use Serial Dilutions: Instead of a single large dilution, perform serial dilutions. For

example, dilute your 10 mM stock to 1 mM in media, vortex well, and then dilute from the 1

mM solution to your final concentration.

Ensure Rapid Mixing: Add the AUY922 stock solution dropwise into the medium while

vortexing or stirring to promote rapid dispersion and prevent localized high concentrations.

Problem: I am observing inconsistent results or toxicity in my in vivo experiments.

Cause: This can be due to an unstable formulation, where the drug precipitates out of

solution before or after administration. The vehicle itself may also cause adverse effects.

Solution:

Verify Formulation Stability: After preparing your formulation, visually inspect it for clarity.

Let it sit at room temperature for the expected duration of your experiment to ensure no

precipitation occurs.

Conduct a Vehicle-Only Control: Always include a control group that receives the

formulation vehicle without AUY922. This helps differentiate between vehicle-induced

toxicity and compound-specific effects.

Optimize the Formulation: If instability or toxicity is observed, you may need to adjust the

percentages of co-solvents (e.g., PEG, DMSO) or surfactants (e.g., Tween 80) in your

vehicle.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b608687/docs?utm_src=pdf-body#technical-support-center-auy922-solubility-and-formulation
https://www.benchchem.com/product/b608687/docs?utm_src=pdf-body#technical-support-center-auy922-solubility-and-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols & Visualizations
Protocol 1: Preparation of a 10 mM AUY922 Stock
Solution in DMSO
Objective: To prepare a standard stock solution for in vitro use.

Materials:

AUY922 powder (MW: 465.5 g/mol )

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated scale and vortex mixer

Procedure:

Calculate the mass of AUY922 required. For 1 mL of a 10 mM solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 465.5 mg/mmol = 4.655 mg

Weigh out the calculated amount of AUY922 powder and place it into a sterile vial.

Add the corresponding volume of DMSO (e.g., 1 mL for 4.655 mg).

Vortex the solution thoroughly until the powder is completely dissolved. If needed, warm to

37°C or sonicate briefly to aid dissolution.[4]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[8]

Store the aliquots at -20°C.[5]

Protocol 2: Preparation of an AUY922 Formulation for In
Vivo Administration
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Objective: To prepare a co-solvent based formulation suitable for intravenous or intraperitoneal

injection in animal models. This protocol is based on a commonly cited vehicle composition.

Materials:

AUY922 powder

DMSO

Polyethylene glycol 300 or 400 (PEG300/PEG400)

Tween 80

Sterile saline or 5% Dextrose in Water (D5W)

Sterile tubes and syringes

Procedure:

Determine the required final concentration of AUY922 (e.g., 5 mg/mL) and the total volume

needed.

Prepare the vehicle first. For a vehicle of 1% DMSO, 30% PEG300, and 1% Tween 80 in

saline:

In a sterile tube, combine 1 part DMSO, 30 parts PEG300, and 1 part Tween 80. Vortex to

mix thoroughly.

Weigh the required amount of AUY922 and dissolve it completely in the DMSO portion of the

vehicle first.

Add the PEG300 to the AUY922/DMSO mixture and vortex until the solution is clear.

Add the Tween 80 and vortex again.

Slowly add the remaining volume of sterile saline or D5W dropwise while continuously

vortexing to bring the solution to its final volume.
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Visually inspect the final formulation for any signs of precipitation. The solution should be

clear.

Use the formulation immediately or assess its stability over the intended period of use.

Visualizations
Caption: Mechanism of action for the HSP90 inhibitor AUY922.
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Caption: Decision workflow for preparing AUY922 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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